Cas no 56196-55-5 (5,9,13-trimethyl-tetradecanoic acid methyl ester)

• Product Name: 5,9,13-trimethyl-tetradecanoic acid methyl ester
• CAS No: 56196-55-5
• MF: C₁₈H₃₆O₂
• MW: 284.477246284485
• CID: 2036943
• PubChem ID: 554056
• Update Time: 2025-04-21

5,9,13-trimethyl-tetradecanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5,9,13-trimethyl-tetradecanoic acid methyl ester
• 5,9,13-Trimethyl-tetradecansaeure-methylester
• Methyl 5,9,13-Trimethyltetradecanoat
• Methyl-5,9,13-trimethyltetradecanoat
• 5,9,13-Trimethyltetradecanoic acid methyl ester
• SCHEMBL17554347
• Tetradecanoic acid, 5,9,13-trimethyl-, methyl ester
• DB-306378
• Methyl 5,9,13-trimethyltetradecanoate
• 56196-55-5

• Inchi： 1S/C18H36O2/c1-15(2)9-6-10-16(3)11-7-12-17(4)13-8-14-18(19)20-5/h15-17H,6-14H2,1-5H3
• InChI Key： AQNNXEGYWCKFCQ-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC(C)CCCC(C)CCCC(C)C)=O

Computed Properties

• Exact Mass: 284.271530387Da
• Monoisotopic Mass: 284.271530387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids